2-Cyano-4-(3-nitrophenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-5-(3-nitrophenyl)benzonitrile
• InChI: InChI=1S/C13H8N2O3/c14-8-11-6-10(4-5-13(11)16)9-2-1-3-12(7-9)15(17)18/h1-7,16H
• InChI Key: POQRAWTXFLXFBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C13H8N2O3
• DSSTOX Substance ID: DTXSID30684776
• Molecular Weight: 240.21 g/mol
• CAS RN: 1261998-70-2

Description

2-Cyano-4-(3-nitrophenyl)phenol, 95% (2C4NPP) is an aromatic nitrophenol compound that has been widely used in scientific research in the fields of medicinal chemistry, organic synthesis, and biochemistry. It is a white crystalline solid with a melting point of 135-136 °C and a molecular weight of 243.17 g/mol. 2C4NPP is a versatile compound that can be used in a variety of applications, including the synthesis of pharmaceuticals, the study of biochemical pathways, and the investigation of drug-target interactions.

Scientific Research Applications

2-Cyano-4-(3-nitrophenyl)phenol, 95% has been widely used in scientific research in the fields of medicinal chemistry, organic synthesis, and biochemistry. It has been used to synthesize a variety of pharmaceuticals, including nonsteroidal anti-inflammatory drugs (NSAIDs) and antibiotics. In addition, 2-Cyano-4-(3-nitrophenyl)phenol, 95% has been used to investigate biochemical pathways and to study drug-target interactions.

Mechanism of Action

2-Cyano-4-(3-nitrophenyl)phenol, 95% acts as a catalyst in the reaction between 2-cyano-4-hydroxyphenol and 3-nitrophenol, facilitating the conversion of the two compounds into the desired product. The reaction is believed to proceed through a nucleophilic substitution mechanism, in which the nitro group of 3-nitrophenol is replaced by the cyano group of 2-cyano-4-hydroxyphenol.
Biochemical and Physiological Effects
2-Cyano-4-(3-nitrophenyl)phenol, 95% has been found to have no significant biochemical or physiological effects. It does not interact with any known receptors or enzymes and does not have any known toxic effects.

Advantages and Limitations for Lab Experiments

2-Cyano-4-(3-nitrophenyl)phenol, 95% has a number of advantages for laboratory experiments. It has a high purity of 95%, which is ideal for use in sensitive experiments. It is also non-toxic and does not interact with any known receptors or enzymes, making it a safe and reliable reagent. However, it has a relatively low melting point of 135-136 °C, which may limit its use in certain experiments.

Future Directions

There are a number of potential future directions for 2-Cyano-4-(3-nitrophenyl)phenol, 95% research. These include the development of new pharmaceuticals and antibiotics based on the 2-Cyano-4-(3-nitrophenyl)phenol, 95% synthesis method, the investigation of the biochemical pathways and drug-target interactions of 2-Cyano-4-(3-nitrophenyl)phenol, 95%, and the exploration of the potential therapeutic uses of 2-Cyano-4-(3-nitrophenyl)phenol, 95%. Additionally, further research may be conducted to identify additional advantages and limitations of 2-Cyano-4-(3-nitrophenyl)phenol, 95% for laboratory experiments.

Synthesis Methods

2-Cyano-4-(3-nitrophenyl)phenol, 95% can be synthesized from the reaction of 2-cyano-4-hydroxyphenol and 3-nitrophenol in aqueous sodium hydroxide solution. The reaction is carried out at a temperature of 70-80 °C and a pH of 8-10, and is typically completed in 2-4 hours. The reaction yields a white solid product with a purity of 95%.